1-ethoxy-3-(1-naphthyl)-2(1H)-quinoxalinone 4-oxide

• IUPAC Name: 1-ethoxy-3-naphthalen-1-yl-4-oxidoquinoxalin-4-ium-2-one
• InChI: InChI=1S/C20H16N2O3/c1-2-25-22-18-13-6-5-12-17(18)21(24)19(20(22)23)16-11-7-9-14-8-3-4-10-15(14)16/h3-13H,2H2,1H3
• InChI Key: VJVUQVSBOADAJG-UHFFFAOYSA-N
• Canonical SMILES: CCON1C2=CC=CC=C2[N+](=C(C1=O)C3=CC=CC4=CC=CC=C43)[O-]
• Molecular Formula: C20H16N2O3
• Molecular Weight: 332.4 g/mol

Description

1-ethoxy-3-(1-naphthyl)-2(1H)-quinoxalinone 4-oxide is a chemical compound that belongs to the quinoxaline family. It is a heterocyclic organic compound that has been extensively studied for its potential applications in various scientific fields. This compound has been synthesized through various methods and has been used in several research studies due to its unique properties.

Mechanism of Action

The mechanism of action of 1-ethoxy-3-(1-naphthyl)-2(1H)-quinoxalinone 4-oxide is not fully understood. However, it is known to interact with biological molecules such as DNA, proteins, and enzymes. This interaction can lead to various biochemical and physiological effects, which are discussed below.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been found to inhibit the activity of enzymes such as tyrosinase and acetylcholinesterase. It has also been found to induce apoptosis in cancer cells. Additionally, this compound has been shown to exhibit antibacterial and antifungal activity.

Advantages and Limitations for Lab Experiments

The advantages of using 1-ethoxy-3-(1-naphthyl)-2(1H)-quinoxalinone 4-oxide in lab experiments include its unique properties, its availability, and its low toxicity. However, the limitations of using this compound in lab experiments include its instability in solution and its potential for photobleaching.

Future Directions

There are several future directions for the research on 1-ethoxy-3-(1-naphthyl)-2(1H)-quinoxalinone 4-oxide. Some of these directions include:
1. The development of new synthetic methods for the production of this compound.
2. The exploration of its potential applications in the field of photodynamic therapy.
3. The investigation of its interaction with biological molecules such as DNA and proteins.
4. The development of new drugs based on the structure of this compound for the treatment of various diseases.
5. The exploration of its potential applications in the field of nanotechnology.
In conclusion, this compound is a unique chemical compound that has been extensively studied for its potential applications in various scientific fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound is necessary to fully understand its potential applications and to develop new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 1-ethoxy-3-(1-naphthyl)-2(1H)-quinoxalinone 4-oxide involves the reaction between 1-ethoxy-2-nitrobenzene and 1-naphthylamine in the presence of an acid catalyst. The reaction produces 1-ethoxy-3-(1-naphthyl)-2(1H)-quinoxalinone as the intermediate, which is then oxidized to this compound using a suitable oxidizing agent. This method is simple, efficient, and has been widely used for the synthesis of this compound.

Scientific Research Applications

1-ethoxy-3-(1-naphthyl)-2(1H)-quinoxalinone 4-oxide has been used in several scientific research studies due to its unique properties. It has been used as a fluorescent probe for the detection of metal ions in biological systems. It has also been used as a photosensitizer in photodynamic therapy for the treatment of cancer. Additionally, this compound has been used in the development of new drugs for the treatment of various diseases.